1-[2-(1,3-Benzothiazol-2-ylsulfanyl)acetyl]piperidine-4-carboxylic acid

• IUPAC Name: 1-[2-(1,3-benzothiazol-2-ylsulfanyl)acetyl]piperidine-4-carboxylic acid
• InChI: InChI=1S/C15H16N2O3S2/c18-13(17-7-5-10(6-8-17)14(19)20)9-21-15-16-11-3-1-2-4-12(11)22-15/h1-4,10H,5-9H2,(H,19,20)
• InChI Key: HTOHCEYICWDAED-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)O)C(=O)CSC2=NC3=CC=CC=C3S2
• Molecular Formula: C15H16N2O3S2
• Molecular Weight: 336.4 g/mol

Description

“1-[2-(1,3-Benzothiazol-2-ylsulfanyl)acetyl]piperidine-4-carboxylic acid” is a chemical compound with the molecular formula C15H16N2O3S2 and a molecular weight of 336.43. It is a derivative of benzothiazole, a heterocyclic compound with diverse applications.

Synthesis Analysis

The synthesis of benzothiazole derivatives has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc. The synthesis of unsymmetrical analogs is more difficult, as selective reaction of one of the two sites is not yet possible.

Molecular Structure Analysis

The molecular structure of this compound includes a benzothiazole ring, a piperidine ring, and a carboxylic acid group. The benzothiazole ring is a bicyclic system consisting of a benzene ring fused to a thiazole ring.

Chemical Reactions Analysis

Benzothiazole derivatives have shown to react with oxygen and nitrogen nucleophiles to give products with one of the 1,3-benzothiazol-2-ylsulfanyl groups displaced. The observed reactivity demonstrates that benzothiazole 2-sulfide behaves as a pseudohalide nucleofuge.

Future Directions

The future directions for this compound could involve further exploration of its biological activity and potential applications. Benzothiazole derivatives have been studied for their antitubercular activity, and this compound could potentially be investigated in similar contexts.